6-Amino-7-(1-methylbenzimidazol-2-yl)-5-(oxolan-2-ylmethyl)pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile

• Molecular Formula: C21H18N8O
• Molecular Weight: 398.4 g/mol
• IUPAC Name: 6-amino-7-(1-methylbenzimidazol-2-yl)-5-(oxolan-2-ylmethyl)pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile
• InChI: InChI=1S/C21H18N8O/c1-28-16-7-3-2-6-13(16)26-20(28)17-18-21(27-15(10-23)14(9-22)25-18)29(19(17)24)11-12-5-4-8-30-12/h2-3,6-7,12H,4-5,8,11,24H2,1H3
• InChI Key: QQVUPNILRXGJRD-UHFFFAOYSA-N
• SMILES: CN1C2=CC=CC=C2N=C1C3=C(N(C4=NC(=C(N=C34)C#N)C#N)CC5CCCO5)N

Description

6-Amino-7-(1-methylbenzimidazol-2-yl)-5-(oxolan-2-ylmethyl)pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a pyrrolopyrazine derivative that exhibits unique properties, making it a promising candidate for drug development and other scientific applications.

Mechanism of Action

The mechanism of action of 6-Amino-7-(1-methylbenzimidazol-2-yl)-5-(oxolan-2-ylmethyl)pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile involves the inhibition of specific enzymes. The compound binds to the active site of the enzyme, preventing its activity and thus inhibiting the biochemical process it is involved in.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 6-Amino-7-(1-methylbenzimidazol-2-yl)-5-(oxolan-2-ylmethyl)pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile depend on the specific enzyme it inhibits. However, in general, the compound has been found to exhibit potent inhibitory activity against enzymes involved in various physiological processes, including cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-Amino-7-(1-methylbenzimidazol-2-yl)-5-(oxolan-2-ylmethyl)pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile in lab experiments is its potency and specificity towards certain enzymes. This makes it a valuable tool for studying the biochemical processes these enzymes are involved in. However, one limitation is that the compound may exhibit off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of 6-Amino-7-(1-methylbenzimidazol-2-yl)-5-(oxolan-2-ylmethyl)pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile. One potential direction is the development of more potent and specific inhibitors based on the structure of this compound. Another direction is the investigation of the compound's potential applications in other scientific fields, such as materials science and catalysis. Finally, further research is needed to fully understand the compound's mechanism of action and its potential therapeutic applications.

Synthesis Methods

The synthesis of 6-Amino-7-(1-methylbenzimidazol-2-yl)-5-(oxolan-2-ylmethyl)pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile involves a multi-step process that includes the reaction of 2,3-dichloropyrazine with 2-oxo-2-(2-oxoethyl)butyronitrile followed by the addition of 1-methyl-1H-benzimidazole-2-amine and 2-(2-chloroethyl)oxirane. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.

Scientific Research Applications

6-Amino-7-(1-methylbenzimidazol-2-yl)-5-(oxolan-2-ylmethyl)pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile has been extensively studied for its potential applications in various scientific fields. One of the most significant applications of this compound is in drug development. It has been found to exhibit potent inhibitory activity against certain enzymes, making it a promising candidate for the treatment of various diseases.